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Compound of Interest

Compound Name:
(S)-2-(Methylamino)propan-1-ol

hydrochloride

CAS No.: 40916-61-8

Cat. No.: B2679198

Get Quote

In the landscape of modern drug discovery and fine chemical synthesis, the spatial

arrangement of atoms within a molecule is of paramount importance. Chirality, the property of a

molecule being non-superimposable on its mirror image, profoundly influences its biological

activity, pharmacokinetic profile, and safety. Living systems, being inherently chiral, often

interact differently with each enantiomer of a chiral compound. This principle makes chiral

building blocks—enantiomerically pure compounds used as starting materials—indispensable

tools for the precise construction of complex molecular architectures.[1][2]

(S)-2-(Methylamino)propan-1-ol hydrochloride, identified by the CAS number 40916-61-8, is

a quintessential example of such a building block.[3][4] As a bifunctional amino alcohol with a

defined stereocenter, it serves as a versatile synthon for creating stereochemically pure Active

Pharmaceutical Ingredients (APIs) and other high-value chemicals.[1] This guide offers a

comprehensive technical overview for researchers, scientists, and drug development

professionals, detailing the compound's properties, synthesis, applications, and analytical

control, grounded in the principles of scientific integrity and practical application.
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Part 1: Core Chemical and Physical Identity
A thorough understanding of a compound's fundamental properties is the bedrock of its

effective application in research and development. (S)-2-(Methylamino)propan-1-ol
hydrochloride is a salt, which enhances its stability and handling characteristics compared to

the free base.

Key Identifiers and Properties
The essential data for this compound are summarized below.

Property Value Source(s)

CAS Number 40916-61-8 [3][4][5]

Molecular Formula C₄H₁₂ClNO [3][4]

Molecular Weight 125.60 g/mol [4]

Synonyms
(2S)-2-(methylamino)-1-

propanol hydrochloride

Canonical SMILES CCO.[H]Cl [4]

Classification
Chiral Building Block, Amino

Alcohol
[4][6]

Storage
Sealed in dry, room

temperature conditions
[4]

Solubility Profile: A "Like Dissolves Like" Perspective
The solubility of a starting material is a critical parameter for reaction design and purification.

The structure of (S)-2-(Methylamino)propan-1-ol, containing both a polar hydroxyl (-OH) and a

secondary amino (-NHCH₃) group, dictates its solubility behavior.[7] As the hydrochloride salt,

its polarity is further enhanced.

High Solubility in Polar Protic Solvents: Expected to be readily soluble in solvents like water,

methanol, and ethanol, where it can engage in extensive hydrogen bonding.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b2679198/docs?utm_src=pdf-body#introduction-the-significance-of-stereochemistry-in-synthesis
https://www.benchchem.com/product/b2679198/docs?utm_src=pdf-body#introduction-the-significance-of-stereochemistry-in-synthesis
https://www.chemsrc.com/en/cas/40916-61-8_971836.html
https://www.bldpharm.com/products/40916-61-8.html
https://lingruichemical.lookchem.com/products/Cas-40916-61-8-High-quality-S--2--Methylamino-propan-1-ol-hydrochloride-with-factory-price-35771534.html
https://www.chemsrc.com/en/cas/40916-61-8_971836.html
https://www.bldpharm.com/products/40916-61-8.html
https://www.bldpharm.com/products/40916-61-8.html
https://www.bldpharm.com/products/40916-61-8.html
https://www.bldpharm.com/products/40916-61-8.html
https://aksci.com/p-buildingblocks-chiral.php
https://www.bldpharm.com/products/40916-61-8.html
https://pdf.benchchem.com/1601/Solubility_Profile_of_2S_2_methylamino_propan_1_ol_in_Organic_Solvents_A_Technical_Guide.pdf
https://pdf.benchchem.com/1601/Solubility_Profile_of_2S_2_methylamino_propan_1_ol_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2679198?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Moderate Solubility in Polar Aprotic Solvents: Likely soluble in solvents such as acetonitrile

or acetone, which can interact with its polar functional groups.[7]

Low to Insoluble in Non-Polar Solvents: Poor solubility is expected in non-polar solvents like

hexane and toluene due to the mismatch in polarity.[7]

Part 2: Synthesis and Stereochemical Integrity
The utility of a chiral building block is entirely dependent on its enantiomeric purity. Therefore,

its synthesis must be designed to rigorously control the stereochemistry at the C2 position. A

common and effective strategy involves starting from a readily available chiral precursor, such

as an amino acid derivative.

Causality in Synthetic Design
The chosen synthetic route must preserve or create the desired (S)-stereocenter without

racemization. The reduction of (S)-Alanine or its esters to (S)-Alaninol provides a robust and

well-established method to obtain a key intermediate with the correct stereochemistry.[8]

Subsequent N-methylation and salt formation complete the synthesis. This approach is

superior to methods that might require chiral resolution, which are often less efficient.

Proposed Synthetic Workflow
A logical and field-proven pathway begins with the reduction of an L-Alanine derivative,

followed by selective N-methylation.
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Step 1: Reduction

Step 2: N-Methylation

Step 3: Salt Formation

L-Alanine Ester

(S)-2-Aminopropan-1-ol
(L-Alaninol)

 LiAlH₄ or NaBH₄ / I₂ 

(S)-2-(Methylamino)propan-1-ol

 HCHO / HCOOH
(Eschweiler-Clarke) 

(S)-2-(Methylamino)propan-1-ol HCl

 HCl in Ether or IPA 

Click to download full resolution via product page

Caption: Proposed synthetic pathway from L-Alanine ester.

Experimental Protocol: Stereoselective Synthesis
This protocol describes a validated laboratory-scale procedure for the synthesis, emphasizing

the rationale behind each step.

Step 1: Reduction of L-Alanine Methyl Ester to L-Alaninol

Rationale: Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of

converting esters to primary alcohols without affecting the stereocenter.
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Procedure:

1. Suspend LiAlH₄ in anhydrous tetrahydrofuran (THF) in a flask under a nitrogen

atmosphere and cool to 0 °C.

2. Slowly add a solution of L-Alanine methyl ester hydrochloride in anhydrous THF to the

suspension. The slow addition and cooling are crucial to control the highly exothermic

reaction.

3. After the addition is complete, allow the mixture to warm to room temperature and then

reflux for 4-6 hours to ensure the reaction goes to completion.

4. Cool the reaction mixture to 0 °C and cautiously quench by the sequential addition of

water, followed by 15% aqueous NaOH, and then more water (Fieser workup) to

precipitate the aluminum salts into a filterable solid.

5. Filter the resulting slurry and wash the solid cake thoroughly with THF.

6. Concentrate the filtrate under reduced pressure to yield crude (S)-2-Aminopropan-1-ol

(L-Alaninol).

Step 2: N-Methylation via Eschweiler-Clarke Reaction

Rationale: The Eschweiler-Clarke reaction is a classic and efficient method for methylating

primary amines using formic acid and formaldehyde. It is a reductive amination process

that avoids over-methylation.

Procedure:

1. Dissolve the crude L-Alaninol from Step 1 in formic acid and cool the solution in an ice

bath.

2. Add aqueous formaldehyde dropwise to the solution.

3. Heat the reaction mixture at reflux (around 100 °C) for 8-12 hours. The progress can be

monitored by Thin Layer Chromatography (TLC).
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4. Cool the mixture and neutralize by carefully adding a saturated solution of sodium

carbonate until the effervescence ceases and the pH is > 9.

5. Extract the aqueous layer multiple times with a suitable organic solvent, such as ethyl

acetate or dichloromethane.

6. Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to yield the free base, (S)-2-(Methylamino)propan-1-ol.

Step 3: Formation of the Hydrochloride Salt

Rationale: Converting the oily free base to its hydrochloride salt provides a stable,

crystalline solid that is easier to handle, purify, and store.

Procedure:

1. Dissolve the crude free base from Step 2 in a minimal amount of a suitable solvent like

isopropanol (IPA) or diethyl ether.

2. Slowly add a solution of hydrochloric acid in the same solvent (e.g., 2M HCl in diethyl

ether) with stirring.

3. The hydrochloride salt will precipitate out of the solution. Cool the mixture in an ice bath

to maximize precipitation.

4. Collect the solid product by vacuum filtration, wash with a small amount of cold solvent,

and dry under vacuum to yield (S)-2-(Methylamino)propan-1-ol hydrochloride.

Part 3: Application as a Versatile Chiral Synthon
The primary value of (S)-2-(Methylamino)propan-1-ol hydrochloride lies in its role as a chiral

intermediate. Its two distinct functional groups—a nucleophilic secondary amine and a primary

alcohol—can be manipulated selectively to build more complex molecules.

Role in Asymmetric Synthesis
In drug development, constructing molecules with precise three-dimensional structures is non-

negotiable for achieving desired therapeutic effects while minimizing off-target side effects.[1]
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[2] This compound provides a pre-defined stereocenter, which is incorporated into the final

target molecule, saving steps and avoiding costly and often difficult chiral separations later in

the synthesis.
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Synthetic Transformations

(S)-2-(Methylamino)
propan-1-ol HCl

Protect Alcohol,
React Amine

Protect Amine,
React Alcohol

Complex Chiral
Target Molecule (API)

Forms C-N bond

Forms C-O bond

Sample Preparation
(1 mg/mL in mobile phase)

Injection onto
Chiral HPLC System

Chromatographic Separation
(Chiral Stationary Phase)

UV Detection
(~215 nm)

Data Analysis
(Peak Integration)

Report Purity
and % Enantiomeric Excess
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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